Methyl 2-phenyl-3h-benzo[d]imidazole-5-carboxylate

• IUPAC Name: methyl 2-phenyl-3H-benzimidazole-5-carboxylate
• InChI: InChI=1S/C15H12N2O2/c1-19-15(18)11-7-8-12-13(9-11)17-14(16-12)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)
• InChI Key: YWAHTAIRLQVQLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(N2)C3=CC=CC=C3
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

“Methyl 2-phenyl-3h-benzo[d]imidazole-5-carboxylate” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole has become an important synthon in the development of new drugs. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of the benzene rings possessing nitrogen-containing functional groups at ortho position with various reagents. A simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency has been reported. This involves reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild condition.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The reaction between ortho-phenylenediamines (OPD) and aldehyde in the absence of a specific oxidizing agent results in either 2-substituted benzimidazoles or aldimines. In some cases, aldimines are the major product, and in others, 2-substituted benzimidazoles are the major product, or both forms exist in equal amounts.

Scientific Research Applications

Anticancer Activity

• Methyl 2-phenyl-3H-benzo[d]imidazole-5-carboxylate derivatives have shown promise as potential anticancer agents. .

Anti-Inflammatory Properties

• Imidazole-containing compounds, including derivatives of Methyl 2-phenyl-3H-benzo[d]imidazole-5-carboxylate, exhibit anti-inflammatory activity. .

Antiviral Applications

• Some imidazole derivatives, including Methyl 2-phenyl-3H-benzo[d]imidazole-5-carboxylate analogs, have demonstrated antiviral properties. .

Enzyme Inhibition

• Imidazole-containing compounds often act as enzyme inhibitors. .

Antibacterial and Antimicrobial Effects

• Imidazole-based molecules exhibit antibacterial and antimicrobial activities. .

Other Therapeutic Applications

• Beyond the mentioned fields, imidazole derivatives have been investigated for antidiabetic, antimalarial, anticoagulant, and antitubercular properties. .

Mechanism of Action

Target of Action

Methyl 2-phenyl-3h-benzo[d]imidazole-5-carboxylate is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities . .

Mode of Action

It’s worth noting that certain imidazole derivatives have been found to act as microtubule targeting agents (mtas), inducing cell death through mitotic arrest . This mechanism preferentially affects rapidly dividing cancer cells over slowly proliferating normal cells .

Biochemical Pathways

Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which could potentially influence the bioavailability of its derivatives .

Result of Action

Certain imidazole derivatives have been found to induce cell death through mitotic arrest, preferentially affecting rapidly dividing cancer cells .

Action Environment

The solubility of imidazole in water and other polar solvents could potentially influence the action of its derivatives in different environments .